Cas no 2174001-41-1 (3-(propan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid hydrochloride)

• Product Name: 3-(propan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid hydrochloride
• CAS No: 2174001-41-1
• MF: C₁₁H₁₇ClN₂O₂
• MW: 244.717881917953
• CID: 5154767
• PubChem ID: 132390024
• Update Time: 2025-10-31

3-(propan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(propan-2-yl)-5h,6h,7h,8h-imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride
• 3-Isopropyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride
• 3-propan-2-yl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylic acid;hydrochloride
• starbld0046083
• Z3059369905
• 3-(propan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid hydrochloride

• Inchi： 1S/C11H16N2O2.ClH/c1-7(2)10-9(11(14)15)12-8-5-3-4-6-13(8)10;/h7H,3-6H2,1-2H3,(H,14,15);1H
• InChI Key： WRDFWMRYKZGADI-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=C(C(C)C)N2C(CCCC2)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• Topological Polar Surface Area: 55.1

Additional information on 3-(propan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid hydrochloride

Recent Advances in the Study of 3-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride (CAS: 2174001-41-1)

The compound 3-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride (CAS: 2174001-41-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its unique imidazo[1,2-a]pyridine scaffold has been shown to exhibit favorable pharmacokinetic properties, including improved solubility and bioavailability when compared to similar structures. Researchers have successfully optimized the synthetic route for this compound, achieving higher yields and purity, which is critical for its application in drug development.

In vitro and in vivo studies have demonstrated that 3-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on specific enzymes involved in inflammatory and oncogenic pathways. These findings suggest its potential as a lead compound for the development of new anti-inflammatory and anticancer agents.

Further investigations into the compound's mechanism of action have revealed its ability to modulate key signaling pathways, including the NF-κB and MAPK pathways. These insights have opened new avenues for its application in treating diseases characterized by dysregulated immune responses and uncontrolled cell proliferation. Additionally, structural-activity relationship (SAR) studies have identified critical modifications that enhance its potency and selectivity.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as off-target effects and metabolic stability need to be addressed through further optimization and preclinical testing. Collaborative efforts between academic and industrial researchers are essential to advance the development of this compound into viable therapeutic candidates.

In conclusion, 3-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride represents a promising scaffold for drug discovery. Its versatile pharmacological profile and synthetic accessibility make it a valuable tool for exploring new therapeutic strategies. Future research should focus on expanding its applications and addressing the remaining challenges to fully realize its potential in medicine.